Cas no 1540116-76-4 (N-methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine
• CAS No: 1540116-76-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6275834
• PubChem ID: 83682247
• Update Time: 2025-05-22

N-methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine
• 1540116-76-4
• EN300-1831515
• N-methyl-1-[(pyridin-3-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H14N2/c1-11-10(4-5-10)7-9-3-2-6-12-8-9/h2-3,6,8,11H,4-5,7H2,1H3
• InChI Key： VWPKKTLKFUWQND-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on N-methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine

N-Methyl-1-(Pyridin-3-Yl)Methylcyclopropan-1-Amine: A Comprehensive Overview

N-Methyl-1-(pyridin-3-yl)methylcyclopropan-1-amine, also known by its CAS number 1540116764, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of N-methyl-1-(pyridin-3-yl)methylcyclopropan is intriguing. It consists of a cyclopropane ring, a methyl group attached to the nitrogen atom, and a pyridine ring substituted at the 3-position. This combination of structural motifs endows the compound with distinct electronic and steric properties. Recent studies have highlighted the importance of such structures in modulating biological activity, particularly in receptor binding and enzyme inhibition.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its role in designing bioactive molecules with improved pharmacokinetic profiles. For instance, the cyclopropane ring is known for its high strain energy, which can be harnessed to create molecules with enhanced stability and bioavailability. Additionally, the pyridine moiety introduces electron-withdrawing effects, which can further influence the compound's reactivity and selectivity.

Recent advancements in synthetic chemistry have made it possible to synthesize N-methyl-cyclopropanamine derivatives with greater precision and efficiency. Techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize reaction conditions. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of applications, N-methyl-cyclopropanamine compounds have shown promise in various therapeutic areas. For example, they have been investigated for their potential as kinase inhibitors, which are crucial in treating diseases such as cancer. Furthermore, their ability to act as ligands in metal complexes has opened avenues for their use in catalysis and materials science.

The study of cyclopropane-containing amines has also led to insights into their interactions with biological systems. Computational modeling techniques have been instrumental in predicting their binding affinities to target proteins. Such studies are pivotal in guiding rational drug design and optimizing lead compounds for clinical trials.

In conclusion, N-methyl-1-(pyridin-3-yl)methylcyclopropan stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.